4-Methoxyphenyl beta-D-Galactopyranoside
Overview
Description
4-Methoxyphenyl beta-D-Galactopyranoside is a chemical compound derived from galactose, a simple sugar that is widely distributed in nature . It serves as a fluorescent substrate for β-galactosidase in a planar yeast estrogen screen (pYES) for the detection of estrogen active compounds .
Synthesis Analysis
The synthesis of this compound involves the free-radical addition of 2,3,4,6-tetra-O-acetyl-beta-D-galactopyranosyl- (1–>4)-2,3,6-tri-O-acetyl-1-thio-beta-D-glucopyranose to the allyl ether functions of p-methoxyphenyl per-O-allyl-D-galactopyranoside . This provides a concise and effective route for synthesis of glycoside clusters .
Molecular Structure Analysis
The molecular formula of this compound is C13H18O7 . The molecular weight is 286.28 g/mol . The structure of this compound can be represented by the IUPAC name (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(4-methoxyphenoxy)oxane-3,4,5-triol .
Chemical Reactions Analysis
This compound serves as a UV-absorbing dye that is a fluorescent substrate for β-galactosidase . This property allows it to be used in a planar yeast estrogen screen (pYES) for the detection of estrogen active compounds .
Physical and Chemical Properties Analysis
This compound is a solid at 20°C . It has a molecular weight of 286.28 g/mol . Its melting point is between 157.0 and 162.0 °C . The specific rotation is -40.0 to -44.0 deg (C=1, methanol) . It is slightly soluble in methanol .
Scientific Research Applications
Synthesis and Chemical Applications
4-Methoxyphenyl β-D-Galactopyranoside serves as a critical intermediate in the synthesis of complex oligosaccharides and glycoconjugates. It's instrumental in the construction of arabinogalactans with β-(1→6)-linked galactopyranose backbones and α-(1→3)- and α-(1→2)-linked arabinofuranose side chains. These complex carbohydrates have numerous applications, including in drug delivery and as potential therapeutic agents. For example, Li and Kong (2005) detailed the synthesis of these complex structures using 4-methoxyphenyl glycosides as key intermediates. The synthesis process involved multiple steps of condensation, deacetylation, and debenzoylation, demonstrating the compound's versatility in oligosaccharide assembly (Li & Kong, 2005).
Additionally, Ohlsson and Magnusson (2000) utilized 4-methoxyphenyl β-D-Galactopyranoside in the efficient synthesis of galabiosyl donors. These donors are crucial for the creation of galabiose-containing oligosaccharides, which are important in various biological processes and could have potential pharmaceutical applications (Ohlsson & Magnusson, 2000).
Biomedical Research and Applications
In biomedical research, 4-Methoxyphenyl β-D-Galactopyranoside has been used in the study of proteoglycans, which are crucial components of the cellular matrix and play vital roles in cell communication and signaling. Jacquinet (2004) reported the preparation of various sulfoforms of the disaccharide 4-methoxyphenyl O-(β-D-galactopyranosyl)-(1→3)-β-D-galactopyranoside, aiming to facilitate the study of the biosynthesis and sorting of proteoglycans. These molecules have potential applications in understanding and treating various diseases related to cellular communication and matrix structure (Jacquinet, 2004).
Moreover, Meng et al. (2002) utilized 4-Methoxyphenyl β-D-Galactopyranoside in the synthesis of glycoside clusters, specifically 1-thio-β-lactoside clusters. These clusters have implications in studying anti-metastatic activity, showcasing the compound's potential in cancer research and therapy development (Meng et al., 2002).
Mechanism of Action
The mechanism of action of 4-Methoxyphenyl beta-D-Galactopyranoside is related to its role as a fluorescent substrate for β-galactosidase . When acted upon by β-galactosidase, it produces a fluorescent product that can be detected and measured, allowing for the identification of estrogen active compounds .
Properties
IUPAC Name |
(2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(4-methoxyphenoxy)oxane-3,4,5-triol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O7/c1-18-7-2-4-8(5-3-7)19-13-12(17)11(16)10(15)9(6-14)20-13/h2-5,9-17H,6H2,1H3/t9-,10+,11+,12-,13-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIXFVXJMCGPTRB-KSSYENDESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50461728 | |
Record name | 4-Methoxyphenyl beta-D-Galactopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50461728 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3150-20-7 | |
Record name | 4-Methoxyphenyl beta-D-Galactopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50461728 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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